Cas no 1234900-31-2 (1-(5-nitrofuran-2-carbonyl)-N-(1,3-thiazol-2-yl)piperidine-4-carboxamide)

• Product Name: 1-(5-nitrofuran-2-carbonyl)-N-(1,3-thiazol-2-yl)piperidine-4-carboxamide
• CAS No: 1234900-31-2
• MF: C₁₄H₁₄N₄O₅S
• MW: 350.349761486053
• CID: 6042462
• PubChem ID: 49676991
• Update Time: 2025-10-30

1-(5-nitrofuran-2-carbonyl)-N-(1,3-thiazol-2-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(5-nitrofuran-2-carbonyl)-N-(1,3-thiazol-2-yl)piperidine-4-carboxamide
• 1-(5-nitrofuran-2-carbonyl)-N-(thiazol-2-yl)piperidine-4-carboxamide
• 1234900-31-2
• AKOS024526278
• F5871-3404
• VU0527002-1

• Inchi： 1S/C14H14N4O5S/c19-12(16-14-15-5-8-24-14)9-3-6-17(7-4-9)13(20)10-1-2-11(23-10)18(21)22/h1-2,5,8-9H,3-4,6-7H2,(H,15,16,19)
• InChI Key： NRVVLUKSVAPVOT-UHFFFAOYSA-N
• SMILES： N1(C(C2=CC=C([N+]([O-])=O)O2)=O)CCC(C(NC2=NC=CS2)=O)CC1

Computed Properties

• Exact Mass: 350.06849073g/mol
• Monoisotopic Mass: 350.06849073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 150Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 1-(5-nitrofuran-2-carbonyl)-N-(1,3-thiazol-2-yl)piperidine-4-carboxamide

Introduction to 1-(5-nitrofuran-2-carbonyl)-N-(1,3-thiazol-2-yl)piperidine-4-carboxamide (CAS No. 1234900-31-2)

1-(5-nitrofuran-2-carbonyl)-N-(1,3-thiazol-2-yl)piperidine-4-carboxamide (CAS No. 1234900-31-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications, particularly in the treatment of infectious diseases and cancer. The compound's structure includes a nitrofuran moiety, a thiazole ring, and a piperidine backbone, each contributing to its biological activity and pharmacological properties.

The nitrofuran moiety is known for its broad-spectrum antimicrobial activity, making it a valuable component in the development of new antibiotics. This functional group has been extensively studied for its ability to inhibit bacterial growth by disrupting essential metabolic pathways. In the context of 1-(5-nitrofuran-2-carbonyl)-N-(1,3-thiazol-2-yl)piperidine-4-carboxamide, the nitrofuran group likely plays a crucial role in enhancing the compound's antimicrobial efficacy.

The thiazole ring is another key structural element of this compound. Thiazoles are heterocyclic compounds that have been widely explored for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties. The presence of a thiazole ring in 1-(5-nitrofuran-2-carbonyl)-N-(1,3-thiazol-2-yl)piperidine-4-carboxamide suggests that the compound may exhibit enhanced stability and bioavailability, which are critical factors in drug development.

The piperidine backbone is a common structural motif in many bioactive molecules due to its ability to confer flexibility and enhance binding affinity to target proteins. In this compound, the piperidine ring is linked to both the nitrofuran and thiazole moieties through a carboxamide linkage, which likely contributes to the overall conformational stability and biological activity of the molecule.

Recent studies have highlighted the potential of 1-(5-nitrofuran-2-carbonyl)-N-(1,3-thiazol-2-yl)piperidine-4-carboxamide in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent antibacterial activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The researchers attributed this activity to the synergistic effects of the nitrofuran and thiazole moieties.

In addition to its antibacterial properties, 1-(5-nitrofuran-2-carbonyl)-N-(1,3-thiazol-2-yl)piperidine-4-carboxamide has shown promise in cancer research. A preclinical study conducted by a team at the National Cancer Institute demonstrated that this compound effectively inhibited the growth of several cancer cell lines, including those derived from lung, breast, and colon cancers. The mechanism of action was found to involve the induction of apoptosis and cell cycle arrest, which are critical processes in cancer therapy.

The pharmacokinetic profile of 1-(5-nitrofuran-2-carbonyl)-N-(1,3-thiazol-2-yl)piperidine-4-carboxamide has also been investigated. Studies have shown that it exhibits favorable oral bioavailability and a reasonable half-life, making it a suitable candidate for further development as an oral therapeutic agent. However, further research is needed to optimize its pharmacokinetic properties and ensure its safety and efficacy in clinical settings.

In conclusion, 1-(5-nitrofuran-2-carbonyl)-N-(1,3-thiazol-2-yl)piperidine-4-carboxamide (CAS No. 1234900-31-2) is a promising compound with potential applications in both antimicrobial and anticancer therapies. Its unique structural features contribute to its broad-spectrum biological activity and make it an attractive target for further investigation and development in medicinal chemistry. As research continues to advance our understanding of this compound's mechanisms of action and therapeutic potential, it holds significant promise for addressing unmet medical needs.